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Compound of Interest

Compound Name: 4-Octyl acetate

Cat. No.: B15366383 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of octyl acetate, focusing on the chemical

identifiers, physicochemical properties, and relevant experimental protocols for two of its

isomers: n-octyl acetate and sec-octyl acetate (octan-4-yl acetate). This document is intended

to serve as a comprehensive resource for professionals in research and development.

Chemical Identification and Nomenclature
The term "octyl acetate" can refer to several isomers. For clarity, this guide will distinguish

between the straight-chain ester, n-octyl acetate, and an important branched isomer, octan-4-yl

acetate, which is likely what is meant by the query "4-Octyl acetate".

Identifier n-Octyl Acetate Octan-4-yl Acetate

IUPAC Name octyl acetate octan-4-yl acetate

CAS Number 112-14-1 5921-87-9

Synonyms

Acetic acid, octyl ester;

Caprylyl acetate; Octyl

ethanoate

4-Octanol, acetate

Molecular Formula C₁₀H₂₀O₂ C₁₀H₂₀O₂

Molecular Weight 172.27 g/mol 172.27 g/mol
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Physicochemical Properties
The following table summarizes the key physical and chemical properties of n-octyl acetate.

Data for octan-4-yl acetate is less readily available in the literature.

Property n-Octyl Acetate Reference

Appearance Colorless liquid [1]

Odor Fruity, orange-like [1]

Boiling Point 211 °C (at 760 mmHg) [1]

Melting Point -38.5 °C [1]

Density 0.867 g/mL at 25 °C [2]

Solubility in Water Practically insoluble [2]

Solubility in Organic Solvents Soluble in ethanol and ether [1]

Refractive Index (n20/D) 1.418 [2]

Flash Point 86 °C [1]

Experimental Protocols
Synthesis of n-Octyl Acetate via Fischer Esterification
This protocol details a standard laboratory procedure for the synthesis of n-octyl acetate.

Materials:

1-Octanol

Glacial Acetic Acid

Concentrated Sulfuric Acid (catalyst)

5% Sodium Bicarbonate solution

Saturated Sodium Chloride solution (brine)
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Anhydrous Sodium Sulfate

Diethyl ether (or other suitable extraction solvent)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 1-

octanol and a molar excess of glacial acetic acid (e.g., 1.5 to 2 equivalents).

Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid (a few drops) to the

reaction mixture.

Reflux: Heat the mixture to reflux for 2-3 hours. The reaction progress can be monitored by

thin-layer chromatography (TLC).

Workup:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and dilute with diethyl ether.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to

neutralize the excess acetic acid and sulfuric acid), and finally with brine.

Dry the organic layer over anhydrous sodium sulfate.

Purification:

Filter off the drying agent.

Remove the solvent by rotary evaporation.

The crude n-octyl acetate can be purified by fractional distillation under reduced pressure.

Biological Significance and Applications
n-Octyl acetate is a naturally occurring ester found in citrus fruits and is used as a flavoring and

fragrance agent.[1] In a research context, it has been a target molecule in metabolic

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://en.wikipedia.org/wiki/Octyl_acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15366383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


engineering studies. For instance, engineered Escherichia coli has been used for the

biosynthesis of n-octyl acetate. This involves the heterologous expression of genes to create a

synthetic pathway for its production.

Mandatory Visualizations
Fischer Esterification of 1-Octanol
The following diagram illustrates the chemical reaction for the synthesis of n-octyl acetate.
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Fischer Esterification of 1-Octanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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